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Compound of Interest

4-(4-Chlorophenyl)-2-
Compound Name:

methoxyphenol
CAS No.: 57074-44-9
Cat. No.: B6323088

Get Quote

Executive Summary

This technical guide provides an in-depth analysis of 4-(4-Chlorophenyl)-2-methoxyphenol
(CAS 57074-44-9), a specific biaryl scaffold belonging to the class of 4-aryl-2-methoxyphenols
(or 4-arylguaiacols). Structurally, this molecule fuses the antioxidant core of guaiacol (2-
methoxyphenol) with a lipophilic 4-chlorophenyl moiety.

This scaffold is a "privileged structure” in medicinal chemistry, serving as a versatile template
for:

« Antimicrobial Agents: The lipophilic biphenyl skeleton facilitates membrane penetration, while
the phenolic hydroxyl group disrupts metabolic processes.

¢ Tyrosinase Inhibitors: As a biphenyl analog of tyrosine/phenol, it competitively inhibits
tyrosinase, relevant for hyperpigmentation therapeutics.

¢ Antioxidants: The ortho-methoxy substituted phenol is a potent radical scavenger.
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This guide details the Suzuki-Miyaura cross-coupling synthesis (the industry standard),
structural-activity relationships (SAR), and experimental protocols for validation.

Chemical Architecture & SAR Analysis

The molecule can be dissected into three pharmacophoric regions, each contributing to its
physicochemical profile.

Structural Dissection

e Region A (The Head): 2-Methoxyphenol (Guaiacol) Core
o Function: Hydrogen bond donor (OH) and acceptor (OMe).

o Reactivity: The phenolic proton is acidic (pKa ~10), allowing for deprotonation and
interactions with metal centers (e.g., Copper in tyrosinase). The methoxy group stabilizes
the phenoxy radical, enhancing antioxidant capacity.

e Region B (The Linker): Biaryl Bond
o Function: Provides a rigid spacer that orients the two aromatic rings.

o Nature: The bond allows for restricted rotation, creating distinct conformers that fit into
hydrophobic protein pockets.

» Region C (The Tail): 4-Chlorophenyl Group[1]
o Function: Lipophilic anchor.

o Effect: The chlorine atom at the para-position increases metabolic stability (blocking P450
oxidation) and enhances lipophilicity (LogP), improving membrane permeability.

Pharmacophore Visualization (DOT)
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Figure 1: Pharmacophore dissection of the 4-(4-Chlorophenyl)-2-methoxyphenol scaffold.

Synthetic Methodology: Suzuki-Miyaura Coupling

The most robust route to 4-(4-Chlorophenyl)-2-methoxyphenol is the Palladium-catalyzed
Suzuki-Miyaura cross-coupling. This method is preferred over oxidative coupling due to its
regioselectivity and high yields.

Retrosynthetic Analysis

o Target: 4-(4-Chlorophenyl)-2-methoxyphenol[1]
» Disconnection: Aryl-Aryl bond.
e Coupling Partners:
o Electrophile: 4-Bromo-2-methoxyphenol (4-Bromoguaiacol).

o Nucleophile: 4-Chlorophenylboronic acid.

Detailed Experimental Protocol (SOP)

Objective: Synthesis of 4-(4-Chlorophenyl)-2-methoxyphenol on a 5 mmol scale.
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Reagents:

4-Bromo-2-methoxyphenol (1.0 equiv, 1.02 g)

4-Chlorophenylboronic acid (1.2 equiv, 0.94 g)

Pd(PPh3)4 (Tetrakis(triphenylphosphine)palladium(0)) (3 mol%, 0.17 g)

Potassium Carbonate (K2CO3) (2.0 equiv, 1.38 g)

Solvent: 1,4-Dioxane / Water (4:1 ratio, 25 mL)

Step-by-Step Procedure:

Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser. Flush with Argon or Nitrogen.

Dissolution: Add 4-Bromo-2-methoxyphenol and 4-Chlorophenylboronic acid to the flask.
Dissolve in 20 mL of 1,4-Dioxane.

Base Addition: Dissolve K2CO3 in 5 mL of distilled water and add to the reaction mixture.

Degassing: Sparge the biphasic mixture with Argon for 15 minutes to remove dissolved
oxygen (Critical for catalyst longevity).

Catalyst Addition: Add Pd(PPh3)4 quickly under a positive stream of Argon.

Reflux: Heat the reaction mixture to 90°C (oil bath temperature) for 12—16 hours. Monitor by
TLC (Hexane:EtOAc 4:1).

Workup:

o Cool to room temperature.

o Quench with 1M HCI (10 mL) to neutralize the phenolate.

o Extract with Ethyl Acetate (3 x 20 mL).
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o Wash combined organics with Brine, dry over anhydrous Na2S0O4, and concentrate in
vacuo.

« Purification: Purify the crude residue via flash column chromatography (Silica Gel 60).
o Eluent: Gradient from 100% Hexane to 80:20 Hexane:Ethyl Acetate.

o Product: Off-white solid.

Synthesis Workflow Diagram (DOT)
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Figure 2: Step-by-step workflow for the Suzuki-Miyaura cross-coupling synthesis.

Analytical Characterization Data (Expected)
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To validate the synthesis, the following spectral data should be obtained.

. Expected Signal / .
Technique L Assignment
Characteristic

1H NMR (CDCI3) 0 ~3.95 ppm (s, 3H) Methoxy group (-OCH3)

Phenolic -OH (Exchangeable

® ~5.70 ppm (s, 1H, broad
ppm { ) with D20)

Guaiacol aromatic protons

0 ~6.90-7.10 ppm (m, 3H)
(ABX system)

4-Chlorophenyl aromatic
0 ~7.35-7.50 ppm (m, 4H)
protons (AA'BB' system)

13C NMR 0 ~56.0 ppm Methoxy carbon

C-O carbons (Phenolic C-1,

0 ~146.0, 145.0 ppm
Methoxy C-2)

0 ~133.0 ppm C-Cl carbon
Negative ion mode (Loss of
Mass Spec (ESI) [M-H]- = 233.0 )
phenolic proton)
IR Spectroscopy ~3400 cm-1 (Broad) O-H stretch
~1260 cm-1 C-O stretch (Aryl ether)

Functional Applications & Biological Relevance[2]

[3][4][5]
Antimicrobial Activity

Chlorinated biphenylols are known for their ability to disrupt bacterial cell membranes. The 4-
(4-chlorophenyl) moiety acts as a "lipophilic tail" that inserts into the lipid bilayer, while the polar
phenolic head group resides at the interface, causing depolarization.

» Target: Gram-positive bacteria (e.g., S. aureus) and Fungi (Candida spp.).
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e Mechanism: Membrane disruption and oxidative stress induction.

Tyrosinase Inhibition (Depigmentation)

The structural similarity of 4-aryl-2-methoxyphenols to tyrosine allows them to dock into the
active site of Tyrosinase.

» Mechanism: Competitive inhibition. The phenolic oxygen coordinates with the binuclear
Copper active site, preventing the oxidation of Tyrosine to DOPA quinone.

» Application: Skin whitening agents and anti-browning additives for food.

Antioxidant Potential

The 2-methoxy group provides steric hindrance and electron donation, stabilizing the phenoxy
radical formed after hydrogen atom transfer (HAT).

e Reaction:ArOH + Re - ArOe + RH

o Stability: The ArOe radical is stabilized by resonance across the biphenyl system and the
electron-donating methoxy group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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